Cas no 50515-42-9 (3-Buten-2-one, 4-methoxy-4-phenyl-)
50515-42-9 structure
Product Name:3-Buten-2-one, 4-methoxy-4-phenyl-
CAS No:50515-42-9
MF:C11H12O2
MW:176.211783409119
CID:364740
PubChem ID:71366553
Update Time:2025-04-19
3-Buten-2-one, 4-methoxy-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 4-methoxy-4-phenyl-
- 4-methoxy-4-phenylbut-3-en-2-one
- 50515-42-9
- DTXSID10789910
-
- Inchi: 1S/C11H12O2/c1-9(12)8-11(13-2)10-6-4-3-5-7-10/h3-8H,1-2H3
- InChI Key: SPVWPRJZBYNUFC-UHFFFAOYSA-N
- SMILES: O(C)C(=CC(C)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 176.08376
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-Buten-2-one, 4-methoxy-4-phenyl- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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